N-[4-[(2,6-difluorophenyl)sulfonylamino]cyclohexyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-[(2,6-difluorophenyl)sulfonylamino]cyclohexyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide is a sulfonamide.
Scientific Research Applications
Antibacterial and Lipoxygenase Inhibition
A study by (Abbasi et al., 2017) focused on synthesizing new sulfonamides bearing 1,4-benzodioxin rings, including compounds related to N-[4-[(2,6-difluorophenyl)sulfonylamino]cyclohexyl]-2,3-dihydro-1,4-benzodioxin-6-sulfonamide. These compounds showed potential as antibacterial agents and exhibited inhibitory activity against the Lipoxygenase enzyme, suggesting possible therapeutic applications for inflammatory diseases.
Antibacterial Potential
Research by (Abbasi et al., 2016) synthesized N-substituted sulfonamides with a benzodioxane moiety, related to the compound . These showed potent therapeutic potential against various Gram-negative and Gram-positive bacterial strains, highlighting their potential as antibacterial agents.
Enzyme Inhibition
In 2019, a study by (Abbasi et al.) investigated sulfonamides with benzodioxane and acetamide moieties for their enzyme inhibitory potential. They found that most of the synthesized compounds showed substantial inhibitory activity against yeast α-glucosidase and weak inhibition against Acetylcholinesterase, suggesting applications in treating diseases related to enzyme dysfunction.
Cytotoxicity and Carbonic Anhydrase Inhibition
A 2016 study by (Kucukoglu et al.) synthesized polymethoxylated-pyrazoline benzene sulfonamides, which showed cytotoxic activities on tumor and non-tumor cell lines and inhibitory effects on carbonic anhydrase isoenzymes. This suggests potential applications in cancer treatment.
Antimicrobial and Antifungal Agents
In 2020, (Abbasi et al.) synthesized various sulfonamide derivatives that demonstrated significant antibacterial and antifungal potential, indicating their possible use in treating microbial and fungal infections.
Properties
Molecular Formula |
C20H22F2N2O6S2 |
---|---|
Molecular Weight |
488.5 g/mol |
IUPAC Name |
N-[4-[(2,6-difluorophenyl)sulfonylamino]cyclohexyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
InChI |
InChI=1S/C20H22F2N2O6S2/c21-16-2-1-3-17(22)20(16)32(27,28)24-14-6-4-13(5-7-14)23-31(25,26)15-8-9-18-19(12-15)30-11-10-29-18/h1-3,8-9,12-14,23-24H,4-7,10-11H2 |
InChI Key |
STNNXSAIRWJEPA-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(CCC1NS(=O)(=O)C2=CC3=C(C=C2)OCCO3)NS(=O)(=O)C4=C(C=CC=C4F)F |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.